BETA-CAROTENE

• CAS No.: 116-32-5
• Product Name: BETA-CAROTENE
• Molecular Formula: C40H56
• Molecular Weight: 536.9 g/mol
• IUPAC Name: 1,3,3-trimethyl-2-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene
• Standard InChI: InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+
• Standard InChIKey: OENHQHLEOONYIE-JLTXGRSLSA-N
• Isomeric SMILES: CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(/C=C/C=C(/C=C/C2=C(CCCC2(C)C)C)\C)\C)/C)/C
• SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C
• Canonical SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C
• Boiling Point: 633-577ºC
• Colorform: Deep purple, hexagonal prisms from benzene and methanol; Red, rhombic, almost square leaflets from petroleum ether; dil soln are yellow; CRYSTALLINE FORM APPEARS DEEP ORANGE OR COPPER-COLORED; Red-brown hexagonal prisms from benzene and methanol
• Density: 1.00 at 20 °C/20 °C
• Melting Point: 176-184ºC; 183.0 °C; 183 °C (evacuated tube); 183°C
• Physical Description: Red to brownish-red crystals or crystalline powder; Red, brownish-red or purple-violet crystals or crystalline powder (colour varies according to extraction solvent used and conditions of crystallisation); Solid
• Description: Beta-Carotene is a naturally-occurring retinol (vitamin A) precursor obtained from certain fruits and vegetables with potential antineoplastic and chemopreventive activities. As an anti-oxidant, beta carotene inhibits free-radical damage to DNA. This agent also induces cell differentiation and apoptosis of some tumor cell types, particularly in early stages of tumorigenesis, and enhances immune system activity by stimulating the release of natural killer cells, lymphocytes, and monocytes. (NCI04); Beta-carotene is a cyclic carotene obtained by dimerisation of all-trans-retinol. A strongly-coloured red-orange pigment abundant in plants and fruit and the most active and important provitamin A carotenoid. It has a role as a biological pigment, a provitamin A, a plant metabolite, a human metabolite, a mouse metabolite, a cofactor and an antioxidant. It is a cyclic carotene and a carotenoid beta-end group.; Beta-carotene, with the molecular formula C40H56, belongs to the group of carotenoids consisting of isoprene units. The presence of long chains of conjugated double bonds donates beta-carotene with specific colors. It is the most abundant form of carotenoid and it is a precursor of the vitamin A. Beta-carotene is composed of two retinyl groups. It is an antioxidant that can be found in yellow, orange and green leafy vegetables and fruits. Under the FDA, beta-carotene is considered as a generally recognized as safe substance (GRAS).
• Shelf Life: ABSORBS OXYGEN FROM AIR GIVING RISE TO INACTIVE, COLORLESS OXIDATION PRODUCTS
• Solubility: 0.0006 g/l at 25ºC; Sol in benzene, chloroform, carbon disulfide; moderately sol in ether, petroleum ether, oils; 100 ml hexane dissolve 109 mg at 0 °C; very sparingly sol in methanol and ethanol; practically insol in water, acids, alkalies; SOL IN FAT SOLVENTS; Soluble in acetone; Soluble in vegetable oils; Insoluble in ethanol, glycerol, propylene glycol; slightly soluble in boiling organic solvents such as ether (0.05%), benzene (0.2%), carbon disulfide (1%), methylene chloride (0.5%); solubility in edible oils 0.08% at room temperature, 0.2% at 60 °C and 0.8% at 100 °C.; Solubility: 3 mg/L in methyl Cellosolve; 2 mg/L in ethanol; In water, 0.6 mg/L, temp not specified; 0.6 mg/mL
• Synonyms: BellaCarotin; beta Carotene; beta-Carotene; Betacarotene; Carotaben; Carotene, beta; Max Caro; Max-Caro; MaxCaro; Provatene; Solatene; Vetoron
• Vapor Pressure: 1.8X10-11 mm Hg at 25 °C (est)
• PubChem Compound: 5280489
• Last Modified: Nov 11 2021